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Compound of Interest

Compound Name: BS2G Crosslinker disodium

Cat. No.: B15565550

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with BS2G Crosslinker disodium.
Adherence to these procedures is critical for ensuring laboratory safety and proper handling of
this chemical.

BS2G (Bis(sulfosuccinimidyl) glutarate), also known as Sulfo-DSG, is a water-soluble, amine-
reactive, and homobifunctional crosslinker.[1] It is commonly used to establish covalent bonds
between interacting proteins.[1] A key feature of BS2G is its water solubility, allowing for its use
without organic solvents.[2] It is also membrane-impermeable, making it suitable for
crosslinking proteins on the cell surface.[2][3] This crosslinker is a valuable tool in studying
protein structure and function, particularly for analyzing protein-protein interactions using mass
spectrometry.[4][5]

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for BS2G crosslinker may not list specific GHS hazard
classifications, it is crucial to handle it with care, avoiding all direct contact.[6] The following
personal protective equipment is recommended to prevent exposure through inhalation,
ingestion, or skin contact.
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PPE Category Specification

Rationale

Chemical-resistant nitrile

Hand Protection
gloves.

To prevent skin contact.[7]

Eye Protection

To protect eyes from potential

Chemical safety goggles.

splashes.[6]

Laboratory coat, gown, or

Body Protection
smock.

To prevent contamination of

personal clothing.[8]

Use in a well-ventilated area.

Respiratory Protection

[9]

To prevent respiratory tract

Avoid inhaling vapor or mist.[6]

irritation.

Emergency First Aid Procedures

In the event of exposure to BS2G Crosslinker disodium, immediate action is necessary. The

following table outlines the initial first aid response.

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. Seek medical

attention if symptoms persist.[6]

Skin Contact

Immediately wash the affected area with
copious amounts of water for at least 15

minutes while removing contaminated clothing.

[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if

present.[6]

Ingestion

Wash out the mouth with plenty of water for at

least 15 minutes. Seek medical attention.[6]

Handling and Storage
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Proper handling and storage are vital to maintain the integrity of BS2G Crosslinker disodium
and to ensure a safe laboratory environment.

Aspect Procedure

Avoid contact with skin and eyes.[6] Avoid

inhalation of vapor or mist.[6] Prepare the
Handling crosslinker solution immediately before use as

the sulfo-NHS-ester moiety readily hydrolyzes.

[5]

Store in a desiccated environment at 4-8°C.[5]

The product is moisture-sensitive.[5][10] Allow

Storage ] -
the vial to equilibrate to room temperature
before opening to prevent condensation.[10]
Avoid buffers containing primary amines, such
Incompatibilities as Tris or glycine, as they will react with the

crosslinker.[5]

Operational Workflow for a Crosslinking Experiment

The following diagram illustrates a typical workflow for a protein crosslinking experiment using
BS2G.
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General Workflow for Protein Crosslinking with BS2G

Preparation

Equilibrate BS2G vial to room temperature Prepare protein sample in amine-free buffer (e.g., HEPES, PBS)

N\

Dissolve BS2G in reaction buffer immediately before use

Re%:tion

Add BS2G solution to protein sample

4

Incubate at room temperature for a defined period (e.qg., 30-60 min)

Quenchin%r& Cleanup

Add quenching buffer (e.g., Tris, glycine) to stop the reaction

A/

Remove excess reagent (e.g., dialysis, gel filtration)

Ana‘ ?/sis

Analyze crosslinked products (e.g., SDS-PAGE, Mass Spectrometry)

Click to download full resolution via product page

A general workflow for a protein crosslinking experiment using BS2G.
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Disposal Plan

Unused reagents and quenched reaction mixtures should be disposed of in accordance with
local, state, and federal regulations for chemical waste. Consult your institution's Environmental
Health and Safety (EH&S) office for specific guidelines. Empty containers may retain product
residue and should be considered hazardous.[7] Do not reuse empty containers.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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